2-chloro-6-fluoro-N-(1-(thiophen-2-yl)cyclopentyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-(1-thiophen-2-ylcyclopentyl)benzamide
• InChI: InChI=1S/C16H15ClFNOS/c17-11-5-3-6-12(18)14(11)15(20)19-16(8-1-2-9-16)13-7-4-10-21-13/h3-7,10H,1-2,8-9H2,(H,19,20)
• InChI Key: YZRCTNOHNJRUAU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)NC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C16H15ClFNOS
• Molecular Weight: 323.8 g/mol

Description

2-chloro-6-fluoro-N-(1-(thiophen-2-yl)cyclopentyl)benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the benzamide family of compounds, which have been shown to have a wide range of biological activities.

Scientific Research Applications

Fluorinated Compounds in Medicinal Chemistry

Fluorinated compounds play a crucial role in medicinal chemistry due to their unique properties, such as increased stability, lipophilicity, and the ability to form specific interactions with biological targets. For instance, fluorinated analogs of pharmaceuticals often exhibit enhanced bioavailability, metabolic stability, and selectivity for targets, leading to improved therapeutic profiles. Studies on fluorinated liquid crystals demonstrate their potential for applications ranging from display technologies to sensors and beyond, highlighting the versatility of fluorinated compounds in material science and engineering (Hird, 2007) Hird, M. (2007). Fluorinated liquid crystals--properties and applications. Chemical Society Reviews, 36(12), 2070-2095.

Environmental and Health Impacts

The environmental persistence and potential health impacts of per- and polyfluoroalkyl substances (PFAS) have led to increased research on their occurrence, fate, and effects in aquatic environments. Studies aim to understand the distribution of PFAS alternatives like Gen-X and F-53B, assessing their potential toxicity and environmental behavior compared to legacy PFAS compounds. This research is crucial for developing safer chemicals and for environmental monitoring and regulation (Haman et al., 2015) Haman, C., Dauchy, X., Rosin, C., & Munoz, J. (2015). Occurrence, fate and behavior of parabens in aquatic environments: a review. Water Research, 68, 1-11.

Fluoroalkylation Reactions in Green Chemistry

Advancements in fluoroalkylation reactions, particularly in aqueous media, exemplify the shift towards more sustainable and environmentally friendly chemical synthesis methods. These reactions enable the incorporation of fluorinated groups into molecules under mild and green conditions, underscoring the importance of fluorinated compounds in developing new materials and pharmaceuticals with reduced environmental impact (Song et al., 2018) Song, H.‐X., Han, Q.‐Y., Zhao, C.‐L., & Zhang, C.‐P. (2018). Fluoroalkylation reactions in aqueous media: a review. Green Chemistry, 20, 1662-1731.